Cas no 1692009-67-8 (2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one
• CAS No: 1692009-67-8
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD28794575
• CID: 5245500
• Update Time: 2025-05-26

2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)-
• 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one

• MDL： MFCD28794575
• Inchi： 1S/C10H10ClFO/c1-6-3-8(12)4-7(2)10(6)9(13)5-11/h3-4H,5H2,1-2H3
• InChI Key： YHMQCWIGHKSGGJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C=C(F)C=C1C)CCl

Additional information on 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one

Introduction to 2-Chloro-1-(4-Fluoro-2,6-dimethylphenyl)ethan-1-one (CAS No. 1692009-67-8)

2-Chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one (CAS No. 1692009-67-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetophenone with a unique substitution pattern that includes a chlorine atom and a 4-fluoro-2,6-dimethylphenyl group. The structural complexity and functional group diversity of this compound make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one is characterized by its aromatic ring, which is substituted with two methyl groups at the 2 and 6 positions, a fluorine atom at the 4 position, and an acetyl group attached to the ring through a carbon atom that also bears a chlorine substituent. This arrangement imparts specific physical and chemical properties to the molecule, such as enhanced lipophilicity and reactivity, which are crucial for its potential biological activities.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds with similar structural features. Research has shown that compounds containing fluorine and chlorine substituents often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-halogenated counterparts. For instance, studies have demonstrated that the presence of fluorine atoms can significantly influence the binding affinity of molecules to their target receptors, thereby enhancing their therapeutic efficacy.

The synthesis of 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one typically involves multi-step reactions that include the formation of the substituted phenyl ring and subsequent functionalization to introduce the acetyl and chlorine groups. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. These synthetic strategies are crucial for ensuring the availability of high-quality material for further research and development.

In terms of biological activity, 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one has shown promise in several areas. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, there is evidence suggesting that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The pharmacological profile of 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one is further supported by its favorable physicochemical properties. Its lipophilicity allows for better cellular penetration, while its stability under physiological conditions ensures sustained activity. These attributes are essential for developing effective drug candidates that can be administered orally or via other routes.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy. While specific data on 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one may still be limited, ongoing research is expected to shed more light on its therapeutic potential. The compound's unique combination of functional groups and structural features makes it an attractive candidate for further investigation in preclinical studies.

In conclusion, 2-chloro-1-(4-fluoro-2,6-dimethylphenyl)ethan-1-one (CAS No. 1692009-67-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its structural complexity and favorable physicochemical properties position it as a valuable tool for exploring new therapeutic avenues. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.